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Compound of Interest

Compound Name: 4-Acetyl-4'-methylbiphenyl

CAS No.: 5748-38-9

Cat. No.: B1277983

Get Quote

In the realm of drug discovery and material science, the journey from a promising molecule to a

viable product is paved with data. Among the most foundational data points are the physical

properties of a compound. These are not mere numbers on a specification sheet; they are the

determinants of a molecule's behavior, dictating its formulation, bioavailability, stability, and

ultimately, its utility. 4-Acetyl-4'-methylbiphenyl, a biphenyl derivative, serves as a pertinent

case study. Its rigid, aromatic structure presents unique physicochemical characteristics that

are critical for professionals in research and development to comprehend.

This guide eschews a rigid, templated approach. Instead, it is structured to first present the

established physical data for 4-Acetyl-4'-methylbiphenyl, providing a clear and immediate

reference. It then delves into the robust, field-proven methodologies for determining these

properties. The causality behind each experimental choice is explained, reflecting a deep

understanding of not just how to perform a measurement, but why it is performed in a specific

manner. This document is designed to be a self-validating system, where the integrity of the

data is underpinned by the soundness of the protocols used to generate it.

Core Physical and Chemical Properties
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4-Acetyl-4'-methylbiphenyl is an aromatic ketone with a molecular structure that influences its

thermal properties and solubility. Its identity is confirmed by its unique CAS Registry Number,

5748-38-9.[1][2][3]

Property Value Source

Molecular Formula C₁₅H₁₄O [1][3][4]

Molecular Weight 210.27 g/mol [1][3][4]

Appearance
White to light yellow powder or

crystal
[3][5]

Melting Point 122 °C [3]

Boiling Point

338.9 °C at 760 mmHg

(Predicted) 210-214 °C

(Experimental, pressure not

specified)

[1][3]

Density 1.038 ± 0.06 g/cm³ (Predicted) [1][3]

Flash Point 145.5 °C [1]

Thermal Analysis: Melting Point Determination by
Differential Scanning Calorimetry (DSC)
The melting point is a critical parameter indicating purity and thermal stability. Differential

Scanning Calorimetry (DSC) is the preferred method for its determination as it provides a

complete thermodynamic profile of the melting transition, including the onset temperature and

the enthalpy of fusion (ΔH).[6]

Causality of Method Selection
Unlike simple melting point apparatus which relies on visual observation, DSC measures the

heat flow required to raise the sample's temperature.[7][8] This quantitative approach is more

reproducible and provides richer data. We use a "heat-cool-heat" cycle. The first heating run

removes any thermal history of the material (e.g., residual stresses from crystallization). The

cooling step provides information on crystallization behavior, and the second heating run gives
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the definitive melting characteristics of the sample under controlled conditions. A nitrogen purge

is essential to create an inert atmosphere, preventing any oxidative degradation of the

compound at elevated temperatures.[9]

Detailed Experimental Protocol for DSC
Instrument Calibration:

Ensure the DSC instrument is calibrated for temperature and enthalpy using a certified

indium standard (~10 mg).[9] The well-defined melting point (156.6 °C) and enthalpy of

fusion (28.45 J/g) of indium make it an ideal calibrant.

Sample Preparation:

Accurately weigh 2-5 mg of 4-Acetyl-4'-methylbiphenyl into a Tzero aluminum pan.[9]

Using a small sample mass minimizes thermal gradients within the sample, leading to

sharper transition peaks.

Place the corresponding lid on the pan and hermetically seal it using a sample press. This

prevents any loss of sample due to sublimation.

Prepare an identical empty, hermetically sealed pan to serve as the reference.[10]

Experimental Execution:

Place the sample pan on the sample platform and the reference pan on the reference

platform within the DSC cell.[10]

Close the cell and initiate a nitrogen purge gas flow (typically 50 mL/min) to ensure an

inert atmosphere.

Set the thermal program parameters:

Equilibration: Equilibrate at 25 °C.

First Heating Scan: Ramp the temperature from 25 °C to 150 °C at a rate of 10 °C/min.

This rate is a standard choice that balances resolution and experimental time.
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Isothermal Hold: Hold at 150 °C for 2 minutes to ensure the sample is fully molten.

Cooling Scan: Cool from 150 °C to 25 °C at 10 °C/min.

Second Heating Scan: Ramp the temperature from 25 °C to 150 °C at 10 °C/min.

Data Analysis:

Analyze the data from the second heating scan.

The melting point (Tm) is typically reported as the peak temperature of the endothermic

melting event.

Integrate the area under the melting peak to determine the enthalpy of fusion (ΔH).

Visualization: DSC Experimental Workflow
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Caption: Workflow for Melting Point Determination using DSC.

Solubility Assessment: Kinetic and Thermodynamic
Approaches
Solubility is a cornerstone of drug development, influencing everything from bioassay

performance to intestinal absorption.[11] For a compound like 4-Acetyl-4'-methylbiphenyl,
understanding its solubility in aqueous and organic media is vital. We distinguish between two

key types of solubility measurements: kinetic and thermodynamic.[12]

Causality of Method Selection
Kinetic Solubility: This is a high-throughput measurement of how readily a compound, pre-

dissolved in an organic solvent like DMSO, precipitates when introduced into an aqueous

buffer.[12] It is crucial in early discovery to quickly flag compounds that may have issues in
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biological assays, which often use DMSO stock solutions.[13] Nephelometry, which

measures light scattering from precipitated particles, is an efficient method for this purpose.

[14]

Thermodynamic Solubility: This is the true equilibrium solubility of the solid compound in a

given medium. The "shake-flask" method is the gold standard, though time-consuming.[15] It

measures the maximum concentration a solvent can hold at equilibrium and is essential for

pre-formulation and predicting in-vivo behavior.[12]

Detailed Experimental Protocols
A. Kinetic Solubility via Nephelometry

Preparation: Prepare a 10 mM stock solution of 4-Acetyl-4'-methylbiphenyl in 100%

DMSO.

Assay Execution:

Dispense phosphate-buffered saline (PBS, pH 7.4) into the wells of a 96-well microtiter

plate.

Add a small volume of the DMSO stock solution to the buffer (e.g., 2 µL into 198 µL) to

achieve the highest desired concentration with minimal DMSO content (e.g., 1%).

Perform serial dilutions across the plate to create a range of concentrations.

Incubate the plate for a set period (e.g., 2 hours) at a controlled temperature (e.g., 25 °C).

Measurement: Measure the turbidity of each well using a laser nephelometer. The instrument

detects scattered light, with higher values indicating more precipitate.

Analysis: The kinetic solubility is the concentration at which a significant increase in turbidity

is observed compared to controls.

B. Thermodynamic Solubility via Shake-Flask Method

Preparation: Add an excess amount of solid 4-Acetyl-4'-methylbiphenyl to a known volume

of the test solvent (e.g., water, buffer) in a sealed vial. The excess solid ensures that
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equilibrium with a saturated solution will be reached.

Equilibration: Agitate the vial at a constant temperature (e.g., 25 °C or 37 °C) for an extended

period (24-48 hours) to ensure equilibrium is fully established.[11]

Phase Separation: Separate the undissolved solid from the saturated solution. Filtration

through a low-binding filter (e.g., 0.22 µm PVDF) is a common method.[13] Centrifugation

can also be used.

Quantification: Accurately determine the concentration of the compound in the clear filtrate

using a validated analytical method, typically HPLC with UV detection, against a standard

curve.[11]

Visualization: Solubility Determination Workflow
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Caption: Comparative workflow for kinetic and thermodynamic solubility.

Structural Analysis: Elucidation by Single-Crystal X-
ray Diffraction (SCXRD)
While spectroscopic methods (NMR, MS, IR) confirm the chemical structure and connectivity,

only Single-Crystal X-ray Diffraction (SCXRD) can determine the precise three-dimensional
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arrangement of atoms in the solid state. This includes bond lengths, bond angles, and the

packing of molecules in the crystal lattice, which directly influences properties like melting point

and solubility.

Causality of Method Selection
For small organic molecules like 4-Acetyl-4'-methylbiphenyl, SCXRD is the definitive

technique for unambiguous structure determination.[16] It provides high-resolution atomic

coordinates, which are invaluable for computational modeling, understanding intermolecular

interactions, and identifying potential polymorphs—different crystal forms of the same

compound that can have vastly different physical properties.

High-Level Experimental Protocol for SCXRD
Crystallization: The most critical and often most challenging step is growing a single, high-

quality crystal (typically >0.1 mm in all dimensions) free from significant defects.[16] This is

commonly achieved by slow evaporation of a saturated solution, vapor diffusion, or slow

cooling. A variety of solvents and solvent mixtures should be screened.

Crystal Mounting and Screening: A suitable crystal is mounted on a goniometer head and

placed in the X-ray diffractometer. A low-temperature stream of nitrogen is often used to

protect the crystal from radiation damage and improve data quality.

Data Collection: The crystal is rotated in a monochromatic X-ray beam. The X-rays diffract off

the electron clouds of the atoms, producing a unique diffraction pattern of spots (reflections)

that are recorded by a detector.[17][18] The angles and intensities of thousands of these

reflections are measured.

Structure Solution and Refinement:

The diffraction data is processed to determine the unit cell dimensions and space group

symmetry of the crystal.

The "phase problem" is solved using computational methods (e.g., direct methods for

small molecules) to generate an initial electron density map.[17]

An atomic model is built into the electron density map.
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This model is then refined against the experimental data, optimizing the atomic positions

and thermal parameters to achieve the best possible fit between the calculated and

observed diffraction patterns.

Visualization: SCXRD Structural Elucidation Workflow
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Caption: Workflow for Crystal Structure Determination via SCXRD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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